Cas no 1078166-51-4 (1-Tert-butyl 3-ethyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate)

• Product Name: 1-Tert-butyl 3-ethyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate
• CAS No: 1078166-51-4
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD31705470
• CID: 5061936
• PubChem ID: 59842454
• Update Time: 2026-02-28

1-Tert-butyl 3-ethyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Tert-butyl 3-ethyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate
• 1-(tert-Butyl) 3-ethyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate
• P19213
• 3-Ethyl 1-boc-3-(hydroxymethyl)azetidine-3-carboxylate
• 1-t-Butyl 3-ethyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate
• CS-0090823
• LGWJASCXAUGZHB-UHFFFAOYSA-N
• SCHEMBL3629291
• 1078166-51-4
• 1-Tert-butyl3-ethyl3-(hydroxymethyl)azetidine-1,3-dicarboxylate
• MFCD31705470
• 1-O-tert-butyl 3-O-ethyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate
• DB-420983
• AB92393
• PS-17110

• MDL： MFCD31705470
• Inchi： 1S/C12H21NO5/c1-5-17-9(15)12(8-14)6-13(7-12)10(16)18-11(2,3)4/h14H,5-8H2,1-4H3
• InChI Key： LGWJASCXAUGZHB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)OCC)(CO)C1)=O

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 76.1

Additional information on 1-Tert-butyl 3-ethyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate

1-Tert-butyl 3-ethyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1078166-51-4, known as 1-Tert-butyl 3-ethyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include a substituted azetidine ring system and a combination of ester and hydroxymethyl functionalities. The azetidine core, a four-membered ring containing one nitrogen atom, serves as the foundation for this molecule's diverse chemical properties.

Recent studies have highlighted the potential of 1-Tert-butyl 3-ethyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate in the development of advanced materials for drug delivery systems. The presence of the tert-butyl and ethyl groups introduces steric bulk to the molecule, which can influence its solubility and stability in various solvents. Additionally, the hydroxymethyl group provides hydrophilic character, enabling interactions with polar environments. These properties make the compound a promising candidate for applications in bio-compatible polymers and controlled-release formulations.

One of the most intriguing aspects of this compound is its ability to undergo a range of chemical transformations. Researchers have demonstrated that the dicarboxylate groups can be readily modified to introduce additional functional groups or to form cross-linked networks. For instance, esterification reactions with alcohols or amines can yield derivatives with tailored physical and chemical properties. Furthermore, the azetidine ring's reactivity has been exploited in click chemistry applications, where it serves as a versatile building block for constructing complex molecular architectures.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-Tert-butyl 3-ethyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate. Quantum mechanical calculations have revealed that the nitrogen atom within the azetidine ring exhibits significant electron-withdrawing effects due to its proximity to the ester groups. This electronic environment enhances the molecule's ability to participate in nucleophilic and electrophilic reactions, making it an attractive substrate for catalytic processes.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving azetidine precursors and carboxylation agents. The introduction of substituents such as tert-butyl, ethyl, and hydroxymethyl groups requires precise control over reaction conditions to ensure high yields and product purity. Optimization studies have shown that mild reaction conditions, such as those involving phase-transfer catalysts or microwave-assisted synthesis, are particularly effective for constructing this compound.

The biological activity of 1-Tert-butyl 3-ethyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate has also been explored in recent years. In vitro assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. While further research is needed to establish its pharmacokinetic profile and safety profile, these initial findings suggest potential applications in therapeutic development.

In conclusion, 1-Tert-butyl 3-ethyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate is a versatile compound with a rich array of chemical properties and promising application prospects. Its unique structure enables it to serve as both a functional material and a valuable intermediate in organic synthesis. As research continues to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.